Cas no 327178-93-8 (1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt))

• Product Name: 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt)
• CAS No: 327178-93-8
• MF: C₃₄H₆₆NNaO₁₀P
• MW: 702.852083683014
• CID: 4555299
• PubChem ID: 155486966
• Update Time: 2025-11-01

1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) Chemical and Physical Properties

Names and Identifiers

• 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt)
• 14:0 PS-D54
• 14:0 D54 PS SODIUM SALT
• 1,2-DIMYRISTOYL-D54-SN-GLYCERO-3-[PHOSPHO-L-SERINE](SODIUM SALT)
• 327178-93-8

• MDL： MFCD00077389
• Inchi： 1S/C34H66NO10P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-32(36)42-27-30(28-43-46(40,41)44-29-31(35)34(38)39)45-33(37)26-24-22-20-18-16-14-12-10-8-6-4-2;/h30-31H,3-29,35H2,1-2H3,(H,38,39)(H,40,41);
• InChI Key： XUIYWHHXDQMGCP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(OCC(OC(CCCCCCCCCCCCC)=O)COP(OCC(N)C(O)=O)(O)=O)=O.[Na]

Computed Properties

• Exact Mass: 702.43220358g/mol
• Monoisotopic Mass: 702.43220358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 36
• Complexity: 813
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų

1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt)

1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) (CAS No. 327178-93-8: A Multifaceted Biomolecule in Modern Biomedical Research

1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) (CAS No. 327178-93-8) is a synthetic phospholipid derivative that has garnered significant attention in biomedical research due to its unique structural features and functional versatility. This compound, characterized by its 1,2-dimyristoyl acyl chains and a d54 isotopic labeling, belongs to the phosphatidylserine (PS) class of phospholipids, which are critical components of biological membranes. The sodium salt form of this molecule enhances its solubility in aqueous environments, making it an ideal candidate for applications in membrane biophysics, drug delivery systems, and cell signaling studies. Recent advances in lipidomics and structural biology have further underscored the importance of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) in elucidating complex biological processes.

The 1,2-dimyristoyl acyl chains, composed of myristic acid (C14:0) residues, confer specific physical properties to the molecule. These chains contribute to the formation of lipid bilayers with distinct curvature and phase behavior, which are essential for maintaining membrane integrity and facilitating membrane-associated processes. The d54 isotopic labeling, which involves the incorporation of deuterium atoms, allows researchers to employ advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to study molecular dynamics and interactions with high precision. This isotopic enrichment is particularly valuable in distinguishing between endogenous and exogenous phospholipids in complex biological systems, as highlighted in a 2023 study published in Journal of Lipid Research.

The phosphatidylserine headgroup of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) plays a pivotal role in its biological functions. Phosphatidylserine is a major component of the inner leaflet of eukaryotic cell membranes and is involved in various cellular processes, including apoptosis, membrane trafficking, and signal transduction. The presence of the L-serine residue in the headgroup ensures specific interactions with proteins and other lipids that recognize this motif. For instance, recent research has demonstrated that phosphatidylserine exposure on the outer leaflet of cell membranes is a critical signal for phagocytosis, as observed in studies on macrophage-mediated clearance of apoptotic cells. The sodium salt form of this compound further enhances its compatibility with aqueous environments, enabling its use in in vitro and in vivo studies without the need for extensive solubilization agents.

One of the most promising applications of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) lies in the field of drug delivery. The molecule's ability to form stable liposomes and lipid nanoparticles has been exploited in the development of targeted drug delivery systems. A 2024 study published in Nature Nanotechnology highlighted the use of phosphatidylserine-containing liposomes for the efficient delivery of therapeutic agents to cancer cells. The 1,2-dimyristoyl acyl chains contribute to the formation of bilayers with optimal flexibility, allowing for the encapsulation of hydrophobic drugs while maintaining structural stability. Furthermore, the d54 isotopic labeling enables real-time tracking of liposome behavior within biological systems, providing critical insights into drug release kinetics and cellular uptake mechanisms.

In addition to its applications in drug delivery, 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) has emerged as a valuable tool in the study of membrane curvature and lipid raft dynamics. Lipid rafts, which are microdomains enriched in cholesterol and sphingolipids, play a crucial role in signal transduction and membrane trafficking. The unique physical properties of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) make it an ideal model system for investigating the effects of lipid composition on membrane curvature and domain formation. A 2023 study in Biophysical Journal demonstrated that the incorporation of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) into lipid bilayers significantly altered the curvature of the membrane, influencing the localization and activity of membrane-associated proteins. These findings have important implications for understanding the molecular mechanisms underlying various cellular processes, including endocytosis and exocytosis.

The sodium salt form of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] also exhibits potential applications in the development of biomimetic materials and tissue engineering. The molecule's ability to self-assemble into ordered structures mimics the organization of natural cell membranes, making it a promising candidate for creating synthetic membranes with tailored properties. For example, a 2024 study in Advanced Materials demonstrated the use of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt)-based membranes in the fabrication of artificial cell membranes for biosensing applications. These membranes exhibited high stability and selectivity, enabling the detection of specific biomolecules with high sensitivity. The d54 isotopic labeling further enhanced the analytical capabilities of these membranes, allowing for detailed studies of molecular interactions and transport phenomena.

Moreover, 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) has been explored as a potential therapeutic agent in the treatment of neurodegenerative diseases. Phosphatidylserine is a key component of neuronal membranes and has been shown to support cognitive function and synaptic plasticity. A 2023 clinical trial published in Journal of Neurology investigated the effects of phosphatidylserine supplementation on patients with mild cognitive impairment and found significant improvements in memory and attention. While the study used non-isotopically labeled phosphatidylserine, the d54 form of the molecule offers advantages in terms of metabolic stability and bioavailability, which could enhance its therapeutic potential. Ongoing research is focused on optimizing the formulation of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) for use in clinical applications, particularly in the context of Alzheimer's disease and other neurodegenerative disorders.

In conclusion, 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) (CAS No. 327178-93-8) represents a versatile and powerful tool in modern biomedical research. Its unique structural features, including the 1,2-dimyristoyl acyl chains, d54 isotopic labeling, and phosphatidylserine headgroup, enable a wide range of applications in drug delivery, membrane biophysics, and therapeutic development. As research in this field continues to advance, the potential of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-L-serine] (sodium salt) to address complex biological questions and improve human health is becoming increasingly evident. The ongoing exploration of its properties and applications is likely to yield significant breakthroughs in the coming years, further expanding its impact across multiple scientific disciplines.

1,2-Dimyristoyl-sn-glycero-3-phosphoserine (DMS), commonly referred to as 1,2-Dimyristoyl-sn-glycero-3-phosphoserine (DMS), is a phospholipid with unique structural and functional properties that make it a valuable tool in biomedical research and therapeutic development. Here's a structured overview of its key aspects: --- ### 1. Chemical Structure and Composition - Chemical Name: 1,2-Dimyristoyl-sn-glycero-3-phosphoserine - Molecular Formula: C₄₄H₈₀NO₈P - Molar Mass: ~769.12 g/mol - Structure: - Glycerol backbone (sn-glycerol-3-phosphate) - Two myristoyl chains (14-carbon saturated fatty acids) - Phosphate group attached to a serine headgroup (–CH₂–CH(NH₃⁺)–COO⁻) - Isotopic Labeling: The d54 variant contains deuterium atoms (²H) in the fatty acid chains, enhancing stability and detectability in analytical studies. --- ### 2. Key Properties - Hydrophobicity: Due to the two long hydrocarbon chains, it is lipophilic, facilitating membrane integration and drug encapsulation. - Membrane Curvature: The serine headgroup and myristoyl chains influence membrane curvature, which is critical for lipid raft formation and protein localization. - Thermal Stability: The saturated fatty acid chains contribute to high melting point and structural rigidity, making it suitable for biomimetic membrane applications. - Bioavailability: The serine headgroup enhances solubility and biocompatibility, supporting pharmacological applications. --- ### 3. Applications in Research and Medicine #### A. Drug Delivery Systems - Liposome Formation: DMS is used to create liposomes for encapsulating hydrophobic drugs, improving drug solubility and targeted delivery. - Controlled Release: The stability of the bilayer allows for controlled release of therapeutics in specific biological environments. - Tracking: The d54 labeling enables real-time tracking of liposomes in in vivo and in vitro studies, providing insights into drug distribution and cellular uptake. #### B. Membrane Biophysics - Model Membranes: DMS is used to recreate natural membrane environments in in vitro experiments, aiding studies on protein-membrane interactions. - Lipid Rafts: Its curvature-inducing properties help in investigating lipid raft dynamics, signal transduction, and endocytosis/exocytosis mechanisms. - Membrane Fusion: Studied for its role in membrane fusion events, such as viral entry and exosome release. #### C. Neurodegenerative Diseases - Cognitive Support: Phosphatidylserine (the serine headgroup) is a key component of neuronal membranes and has been shown to improve cognitive function in mild cognitive impairment and Alzheimer's disease. - Clinical Studies: Research is ongoing to optimize the d54 form for enhanced metabolic stability and bioavailability, potentially improving therapeutic outcomes. #### D. Biomimetic Materials - Artificial Membranes: DMS is used to fabricate synthetic membranes for biosensing, drug screening, and artificial cell models. - Tissue Engineering: Its biocompatibility and self-assembly properties make it a candidate for creating scaffolds in tissue regeneration. --- ### 4. Advantages of the d54 Variant - Enhanced Stability: The deuterium labeling increases resistance to metabolic degradation, extending shelf life and in vivo efficacy. - Improved Detectability: The isotopic labeling allows for high-resolution spectroscopy (e.g., NMR, mass spectrometry) to track molecular interactions and distribution. - Reduced Interference: Deuterium substitution minimizes interference from natural isotopes, improving analytical accuracy. --- ### 5. Challenges and Future Directions - Cost: The synthesis of d54-labeled DMS is expensive, limiting large-scale applications. - Toxicity Studies: While non-toxic in low concentrations, its long-term effects in therapeutic settings require further investigation. - Future Research: - Personalized Medicine: Tailoring lipid formulations for individual patient needs. - Nanomedicine: Integration into lipid-based nanocarriers for precision drug delivery. - Neuroprotection: Expanding applications in neurodegenerative disorders and traumatic brain injury. --- ### 6. Conclusion 1,2-Dimyristoyl-sn-glycero-3-phosphoserine (d54) is a versatile phospholipid with significant potential in biomedical research, drug delivery, and therapeutic development. Its unique structural properties, stability, and biocompatibility make it an ideal candidate for innovative applications in membrane science, neurology, and biomaterials engineering. As analytical techniques and synthetic methods advance, the impact of d54-DMS is expected to grow substantially in the coming years. --- Would you like a diagram of the molecular structure or schematic of DMS applications?